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Compound of Interest

Compound Name: 2-(Octylthio)ethanol

Cat. No.: B165344

Essential Safety and Handling Guide for 2-
(Octylthio)ethanol

For Immediate Use by Laboratory Professionals

This guide provides critical safety, handling, and disposal information for 2-(Octylthio)ethanol
(CAS No. 3547-33-9), a compound also known as 2-Hydroxyethyl octyl sulfide. Adherence to
these procedures is essential for ensuring the safety of all laboratory personnel.

I. Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(Octylthio)ethanol is provided
below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C10H220S[1]1[2][31[4]
Molecular Weight 190.35 g/mol [1]
Appearance Liquid[1][3]

Density 0.930 g/cm?

Melting Point 0°C[2][3]

Boiling Point 98°C[3]

Flash Point 77°C[3]

Vapor Pressure 5.93e-04 mmHg

Il. Hazard Identification and Personal Protective
Equipment (PPE)

2-(Octylthio)ethanol is classified as a substance that causes serious eye damage.[1][3]
Appropriate PPE is mandatory to prevent exposure.
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Required Personal

Hazard GHS Classification Protective Equipment
(PPE)
) Eye/Face Protection: Tight-
H318: Causes serious eye o
Eye Damage fitting safety goggles or a face

damage[1][3]

shield.[5]

Skin Contact

May cause skin irritation upon

prolonged contact.

Hand Protection: Wear
appropriate protective gloves
(e.g., butyl-rubber with a
breakthrough time of 480 min
and 0.7 mm thickness). Skin
and Body Protection: Wear a
lab coat or flame-retardant

antistatic protective clothing.

Inhalation

May cause respiratory

irritation.

Respiratory Protection: Use in
a well-ventilated area or under
a chemical fume hood.[6] If
vapors/aerosols are
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator with an

organic vapor filter is required.

[6]

lll. Operational Plan: Step-by-Step Handling

Procedure

Follow these steps to ensure the safe handling of 2-(Octylthio)ethanol.

A. Pre-Use Checks

» Verify Chemical Identity: Confirm the container is clearly labeled as 2-(Octylthio)ethanol
with the correct CAS number (3547-33-9).

 Inspect Container: Check for any signs of damage or leaks.
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» Review Safety Data Sheet (SDS): Ensure you have read and understood the SDS for 2-
(Octylthio)ethanol.

o Ensure Proper Ventilation: Work must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[6]

o Assemble PPE: Don all required personal protective equipment as specified in the table
above.

» Locate Safety Equipment: Confirm the location and functionality of the nearest emergency
eyewash station and safety shower.[6]

B. Handling Procedure

e Grounding: When transferring the chemical, ground and bond the container and receiving
equipment to prevent static discharge.

¢ Dispensing: Use non-sparking tools for all operations.[3][6]

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[6]
e Avoid Inhalation: Do not breathe mist, vapors, or spray.[6]

e No Consumption: Do not eat, drink, or smoke in the handling area.

» Container Management: Keep the container tightly closed when not in use.

C. Post-Handling Procedure

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

e PPE Removal: Remove and properly store or dispose of contaminated PPE.

» Storage: Store the container in a cool, dry, and well-ventilated place, away from heat, sparks,
and open flames.[3]

IV. First Aid Measures
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Immediate action is critical in the event of an exposure.

Exposure Route First Aid Procedure

Immediately rinse with water for several

minutes.[3] Remove contact lenses, if present
Eye Contact ] o

and easy to do. Continue rinsing.[3] Seek

immediate medical attention.[3]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. If irritation

persists, get medical attention.

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

Inhalation ) o o
or has stopped, provide artificial respiration.[7]
Call a poison center or doctor.
Do NOT induce vomiting.[8] Immediately make
Ingestion the victim drink water (two glasses at most).

Seek immediate medical attention.[7]

V. Disposal Plan

Proper disposal of 2-(Octylthio)ethanol and its containers is crucial to prevent environmental
contamination.

o Waste Collection: Collect all waste material (including contaminated absorbents and PPE) in
a suitable, labeled, and closed container.

* Regulatory Compliance: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations. This should be done at an approved waste
disposal plant.

e Environmental Precautions: Do not let the product enter drains, surface water, or the sanitary
sewer system.[5]

Workflow for Safe Handling of 2-(Octylthio)ethanol
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Safe Handling Workflow for 2-(Octylthio)ethanol
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Caption: Logical workflow for the safe handling of 2-(Octylthio)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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